Cas no 101-84-8 (phenoxybenzene)

phenoxybenzene Properties

Names and Identifiers

• Oxydibenzene
• AKOS 90362
• FEMA 3667
• DIPHENYL OXIDE
• DIPHENYL ETHER
• DEPHENYL OXIDE
• 1,1’-oxybis(benzene)
• 1,1’-oxybis-benzen
• Phenyl Ether
• Diphenyl ether solution
• Phenylether Solution
• 1,1′-Oxybisbenzene
• 1,1'-oxybisbenzene
• 4,4'-diphenyl-ether
• 4-phenoxybenzene
• biphenyloxide
• chemcryljk-eb
• Oxybisbenzene
• Oxydibenzol
• Oxydiphenyl
• Phenyl ethe
• NSC 19311
• phenyloxide
• Phenyl oxide
• Phenoxybenzene
• 1,1'-oxydibenzene
• Biphenyl oxide
• Benzene, 1,1'-oxybis-
• Geranium crystals
• Ether, diphenyl-
• Chemcryl JK-EB
• Benzene, phenoxy-
• 1,1'-Oxybis(benzene)
• Phenyl ether, vapor
• Diphenylether
• Ether, diphenyl
• Diphenyloxid
• Diphenylaether
• phenoxy-benzene
• diphenyl-ether
• 1-Phenoxybenzene
• FEMA No. 3667
• Phenyl ether (8CI)
• 1,1'-oxybis-b
• Diphenyl Ether
• Propofol Imp. I (EP): Oxydibenzene
• +Expand

• MDL： MFCD00003034
• InChIKey： USIUVYZYUHIAEV-UHFFFAOYSA-N
• Inchi： 1S/C12H10O/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1364620

Computed Properties

• Exact Mass: 170.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.073165
• Heavy Atom Count: 13
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.47890
• PSA: 9.23000
• Merck: 7288
• Refractive Index: n20/D 1.579(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 259 °C(lit.)
• Melting Point: 25-27 °C (lit.)
• Vapor Pressure: <1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
• FEMA: 3667 | DIPHENYL ETHER
• Solubility: alcohol: soluble(lit.)
• Color/Form: Colorless crystal, it is light yellow oily liquid when heated above the melting point, and has a special odor.
• Solubility: Insoluble in water, soluble in alcohol, ether, benzene, glacial acetic acid, etc. It does not dissolve in concentrated sulfuric acid.
• Freezing Point: 27℃
• Density: 1.073 g/mL at 25 °C(lit.)
• Ionization Potential: 8.09 eV

phenoxybenzene Security Information

• Symbol: GHS05 GHS09
• RTECS：KN8970000
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S60-S61-S57-S37/39-S26-S45-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38; R51/53
• Hazard Level：9
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H318,H411
• Warning Statement： P273,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36-51/53
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：0.8-1.5%(V)
• HazardClass：9

phenoxybenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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• Natural Products and Extracts Flavors and Fragrances